2-chloro-N-(2-methyl-5-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzenesulfonamide
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Overview
Description
This compound is a derivative of thiazolo[5,4-b]pyridine . It has been identified as a potent phosphoinositide 3-kinase (PI3K) inhibitor . The structure−activity relationships (SAR) study showed that sulfonamide functionality was important for PI3Kα inhibitory activity .
Molecular Structure Analysis
The molecular structure of this compound is characterized by nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS) analysis . The exact molecular structure is not provided in the available literature.Scientific Research Applications
Pharmaceutical Research
This compound, due to the presence of the thiazolo[5,4-b]pyridine moiety, may be explored for its pharmacological properties. Thiazole derivatives are known to exhibit a wide range of biological activities, including antimicrobial , antifungal , antiviral , and antitumor effects . The sulfonamide group in this compound could potentially be exploited for the development of new antibacterial agents , as sulfonamides have historically been used to treat bacterial infections.
Material Science
The rigid planar structure of the thiazolo[5,4-b]pyridine ring system may be beneficial in the field of material science. Compounds with such structures can be used in the design of organic semiconductors for applications in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs) . The electron-deficient nature of the thiazolo[5,4-d]thiazole moiety suggests potential use in electron transport layers of these devices.
Biocides and Fungicides
The thiazole ring is a common feature in many biocides and fungicides. The specific structure of this compound might be investigated for its efficacy in protecting crops against fungal pathogens, potentially leading to the development of new agricultural chemicals .
Neuroscience Research
Given that thiazole rings are found in Vitamin B1 (thiamine), which is essential for nervous system function, analogs like this compound could be studied for their role in neurotransmitter synthesis and neuroprotection . This could open up avenues for research into treatments for neurodegenerative diseases.
Antioxidant and Anti-inflammatory Agents
Thiazole derivatives have been reported to possess antioxidant and anti-inflammatory properties . This compound could be part of studies aimed at developing new drugs that help in reducing oxidative stress and inflammation in various diseases.
Cancer Research
The thiazolo[5,4-b]pyridine core is structurally similar to compounds that have shown antitumor and cytotoxic activities . Research into this compound could focus on its potential use in cancer chemotherapy , exploring its ability to inhibit the growth of cancer cells.
Mechanism of Action
Target of Action
The primary target of this compound is the Phosphoinositide 3-Kinase (PI3K) . PI3K is a family of enzymes involved in cellular functions such as cell growth, proliferation, differentiation, motility, survival and intracellular trafficking, which in turn are involved in cancer .
Mode of Action
The compound interacts with its target, PI3K, by inhibiting its enzymatic activity . The structure−activity relationships (SAR) study showed that the sulfonamide functionality was important for PI3Kα inhibitory activity . The N-heterocyclic core of the compound was directly involved in the binding to the kinase through key hydrogen bonds interaction .
Biochemical Pathways
The inhibition of PI3K leads to a decrease in the production of phosphatidylinositol (3,4,5)-trisphosphate (PIP3), a key component of the PI3K/AKT/mTOR pathway . This pathway is involved in cell cycle progression, growth, and survival. By inhibiting PI3K, the compound can disrupt these processes, potentially leading to the inhibition of cancer cell growth and proliferation .
Pharmacokinetics
The compound’s potent pi3k inhibitory activity suggests that it may have good bioavailability
Result of Action
The result of the compound’s action is the inhibition of PI3K, leading to a decrease in PIP3 production and disruption of the PI3K/AKT/mTOR pathway . This can lead to the inhibition of cell growth and proliferation, particularly in cancer cells .
properties
IUPAC Name |
2-chloro-N-[2-methyl-5-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14ClN3O2S2/c1-12-8-9-13(18-22-15-6-4-10-21-19(15)26-18)11-16(12)23-27(24,25)17-7-3-2-5-14(17)20/h2-11,23H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FBTRPOHUTLTXKQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C2=NC3=C(S2)N=CC=C3)NS(=O)(=O)C4=CC=CC=C4Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14ClN3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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